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Compound of Interest

Compound Name: 3-Fluorobenzenesulfonyl chloride

Cat. No.: B145873 Get Quote

Essential Safety and Handling Guide for 3-
Fluorobenzenesulfonyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 3-Fluorobenzenesulfonyl chloride (CAS No. 701-27-9). Adherence to these

procedures is essential for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification
3-Fluorobenzenesulfonyl chloride is a corrosive material that requires careful handling. It

causes severe skin burns and eye damage.[1][2] Notably, it reacts with water to liberate toxic

gas.[1]

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[1][2]

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage.[3]

Corrosive to metals 1
H290: May be corrosive to

metals.[3]

Signal Word:Danger[1][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3-
Fluorobenzenesulfonyl chloride to prevent exposure.

Protection Type Recommended Equipment Standards

Eye/Face Protection Goggles or a face shield.[1]
European standard - EN 166

or OSHA 29 CFR 1910.133.[1]

Hand Protection
Protective gloves (chemical-

resistant).
---

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1]

---

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[4]

A type ABEK (EN14387)

respirator filter is

recommended.

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 149.

[1][4]
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Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of 3-
Fluorobenzenesulfonyl chloride and ensuring a safe laboratory environment.

Handling:

Handle the product in a closed system or with appropriate exhaust ventilation.[1]

Avoid contact with skin, eyes, and clothing.[3][5]

Do not allow contact with water, as it reacts violently and liberates toxic gas.[1]

Handle under an inert gas like argon.[1]

Wash hands thoroughly after handling.[3][5]

Remove and wash contaminated clothing and gloves before re-use.[1]

Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Protect from moisture.[1]

Store in a corrosives area.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of an emergency.
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Emergency Situation First Aid / Response Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Seek immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician

immediately.[1][2] Ingestion can cause severe

swelling and damage to delicate tissues with a

danger of perforation.[1]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Seek immediate medical attention.

[1][2]

Spill

Ensure adequate ventilation. Soak up with inert

absorbent material and dispose of as hazardous

waste.[1] Prevent product from entering drains.

[3][5]

Fire

Use water spray, carbon dioxide (CO2), dry

chemical, or chemical foam.[1] Do not use water

directly as it reacts with the substance.[1]

Disposal Plan
All waste materials must be handled and disposed of in accordance with local, regional, and

national regulations.

Chemical Disposal: Entrust disposal to a licensed waste disposal company.[3]
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Contaminated Packaging: Dispose of in accordance with local and national regulations.[3]

Before disposing of the used container, remove the contents completely.[3]

Workflow for Handling 3-Fluorobenzenesulfonyl
Chloride

Preparation
- Verify fume hood function

- Assemble all necessary PPE

Don PPE
- Goggles/Face Shield

- Chemical-resistant gloves
- Lab coat

Proceed to

Chemical Handling
- Work within a fume hood
- Handle under inert gas

- Avoid water contact

Proceed to

Storage
- Tightly sealed container

- Cool, dry, well-ventilated area
- Corrosives cabinet

After use

Cleanup & Waste Disposal
- Decontaminate work area

- Dispose of waste in designated, labeled containers

After use

Doff PPE
- Remove gloves first

- Wash hands thoroughly

After cleanup

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Fluorobenzenesulfonyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

